Cas no 1824326-79-5 (6-Methyl-1,8-naphthyridine-4-carboxylic acid)

• Product Name: 6-Methyl-1,8-naphthyridine-4-carboxylic acid
• CAS No: 1824326-79-5
• MF: C₁₀H₈N₂O₂
• MW: 188.182722091675
• MDL: MFCD22371017
• CID: 5605581
• PubChem ID: 129977790
• Update Time: 2025-05-24

6-Methyl-1,8-naphthyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8743007
• 6-methyl-1,8-naphthyridine-4-carboxylic acid
• 1824326-79-5
• 6-Methyl-1,8-naphthyridine-4-carboxylic acid

• MDL： MFCD22371017
• Inchi： 1S/C10H8N2O2/c1-6-4-8-7(10(13)14)2-3-11-9(8)12-5-6/h2-5H,1H3,(H,13,14)
• InChI Key： UPUHBDORCDRDPQ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NC2C1=CC(C)=CN=2)=O

Computed Properties

• Exact Mass: 188.058577502g/mol
• Monoisotopic Mass: 188.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.1Ų

Additional information on 6-Methyl-1,8-naphthyridine-4-carboxylic acid

Comprehensive Overview of 6-Methyl-1,8-naphthyridine-4-carboxylic acid (CAS No. 1824326-79-5): Properties, Applications, and Research Insights

6-Methyl-1,8-naphthyridine-4-carboxylic acid (CAS No. 1824326-79-5) is a specialized organic compound belonging to the naphthyridine family, a class of heterocyclic compounds known for their versatile applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structure, featuring a carboxylic acid functional group and a methyl substitution at the 6-position, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in drug discovery, particularly in the development of kinase inhibitors and antibacterial agents.

In recent years, the demand for naphthyridine derivatives has surged, driven by their relevance in addressing global health challenges such as antibiotic resistance and chronic diseases. 6-Methyl-1,8-naphthyridine-4-carboxylic acid is often explored for its bioactive properties, including its ability to modulate enzyme activity and interact with biological targets. Its CAS number 1824326-79-5 serves as a critical identifier for regulatory and procurement purposes, ensuring precise communication across scientific and industrial communities.

The synthesis of 6-Methyl-1,8-naphthyridine-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques such as microwave-assisted synthesis and catalyzed cross-coupling have been employed to improve yield and purity. These innovations align with the growing emphasis on green chemistry and sustainable manufacturing practices, which are top priorities for modern pharmaceutical and chemical industries.

From an application standpoint, this compound has garnered attention in medicinal chemistry for its potential as a scaffold for drug design. Its naphthyridine core is structurally similar to quinoline and isoquinoline, which are prevalent in FDA-approved drugs. Researchers are investigating its derivatives for anti-inflammatory, anticancer, and antiviral activities, making it a hotspot in preclinical studies. Additionally, its chelating ability with metal ions opens doors for applications in material science, such as the development of fluorescent probes and catalysts.

The compound's physicochemical properties, including solubility, stability, and pKa value, are critical for its formulation and bioavailability. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely used to characterize 6-Methyl-1,8-naphthyridine-4-carboxylic acid, ensuring compliance with industry standards. These properties also influence its ADME profile (Absorption, Distribution, Metabolism, and Excretion), a key consideration in pharmacokinetic studies.

In the context of market trends, the growing focus on personalized medicine and targeted therapies has amplified the need for novel chemical entities like 6-Methyl-1,8-naphthyridine-4-carboxylic acid. Its patent landscape and commercial availability are frequently searched topics among chemists and procurement specialists. Suppliers often highlight its high purity grade and custom synthesis options to cater to diverse research needs.

Looking ahead, the compound's potential extends beyond traditional applications. For instance, its role in computational chemistry and molecular docking studies is gaining traction, as scientists leverage AI-driven drug discovery platforms to identify new therapeutic candidates. This aligns with the broader trend of integrating machine learning and big data analytics into chemical research, a topic frequently queried in academic and industrial forums.

To summarize, 6-Methyl-1,8-naphthyridine-4-carboxylic acid (CAS No. 1824326-79-5) is a multifaceted compound with significant promise in drug development, material science, and catalytic applications. Its structural features and bioactivity make it a subject of ongoing research, while its commercial relevance underscores its importance in the chemical industry. As scientific advancements continue, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.